
An In-Depth Technical Guide to Optical
Brightener OB-1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: OB-1

Cat. No.: B1677076 Get Quote

Disclaimer: The designation "OB-1" is used for several distinct chemical and biological entities.

This guide focuses exclusively on Optical Brightener OB-1 (CAS 1533-45-5), a fluorescent

whitening agent. Other molecules designated as OB-1, such as the STOML3 oligomerization

blocker, the ORC ubiquitin ligase OBI1, and the odorant-binding protein OBP1, are unrelated

and are not discussed herein.

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of Optical Brightener OB-1. It is intended for researchers, scientists,

and professionals in drug development and material science who require detailed technical

information.

Chemical Identity and Properties
Optical Brightener OB-1, with the chemical name 2,2'-(1,2-ethenediyldi-4,1-

phenylene)bisbenzoxazole, is a high-performance fluorescent whitening agent.[1] It belongs to

the benzoxazole class of optical brighteners and is widely used to enhance the whiteness of

polymers and synthetic fibers.[2]

Chemical Structure
The chemical structure of Optical Brightener OB-1 is characterized by a stilbene core with two

benzoxazole groups attached to the phenyl rings.

IUPAC Name: 2,2'-(1,2-Ethenediyldi-4,1-phenylene)bisbenzoxazole[1]
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CAS Number: 1533-45-5[3]

Molecular Formula: C₂₈H₁₈N₂O₂[3]

Molecular Weight: 414.45 g/mol [3]

Physicochemical Properties
OB-1 is a bright, yellowish-green crystalline powder.[3] A summary of its key physicochemical

properties is presented in Table 1.

Property Value References

Appearance
Bright yellowish-green

crystalline powder
[3]

Melting Point 355-360 °C [2][3]

Boiling Point Not available

Solubility

Insoluble in water; soluble in

common organic solvents such

as alkanes and mineral oil.

[3]

Maximum Absorption

Wavelength (λmax)
374 nm (in ethanol) [3]

Maximum Emission

Wavelength
434 nm (in ethanol) [3]

Purity ≥ 98.5% [3]

Ash Content ≤ 0.5% [2]

Volatile Matter ≤ 0.5% [2]

Synthesis of Optical Brightener OB-1
Several methods for the synthesis of Optical Brightener OB-1 have been reported, with the

most common being the sulfur process, the sodium tert-butoxide method, and the oxazole

aldehyde method.[4]
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General Synthesis Workflow
The synthesis of OB-1 generally involves a multi-step process that starts from simpler aromatic

precursors. A generalized workflow is depicted below.

Starting Materials
(e.g., p-toluic acid, o-aminophenol)

Condensation Reaction

Intermediate Formation
(e.g., 4-methylphenylbenzoxazole)

Coupling/Oxidative Reaction

Crude OB-1

Purification
(e.g., Recrystallization)

Pure Optical Brightener OB-1

Click to download full resolution via product page

Caption: Generalized synthesis workflow for Optical Brightener OB-1.
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Experimental Protocols
This method involves the reaction of 4-methylphenylbenzoxazole with sulfur at high

temperatures.

Protocol:

4-methylphenylbenzoxazole and sulfur are charged into a reaction vessel.

The mixture is heated to 255-265 °C and maintained for 3-4 hours.[4]

During the reaction, hydrogen sulfide gas is evolved and must be trapped.

After cooling, the crude product is washed with a suitable solvent, such as xylene, to remove

unreacted starting materials and byproducts.[4]

The crude OB-1 is then purified by recrystallization from a high-boiling point solvent like N,N-

dimethylformamide (DMF).[4]

This process involves the coupling of p-chloromethylphenyl benzoxazole in the presence of a

strong base.

Protocol:

p-chloromethylphenyl benzoxazole is dissolved in a suitable solvent such as DMF.[4]

The solution is cooled to below 0 °C.

A solution of sodium tert-butoxide is added dropwise, and the reaction is allowed to proceed

for 1-1.5 hours.[4]

The reaction is quenched by the addition of a weak acid, such as glacial acetic acid, to

neutralize the excess base.[4]

The precipitated crude OB-1 is collected by filtration.

Purification is achieved by recrystallization from DMF or another suitable solvent.[4]

This is a widely used industrial method that involves an esterification and a condensation step.
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Protocol:

Esterification: p-chloromethylphenyl benzoxazole is reacted with triethyl phosphite at 155-

160 °C for 4-6 hours to form the corresponding phosphonate ester.[4]

Condensation: The phosphonate ester is then reacted with an equimolar amount of oxazole

aldehyde in DMF. A solution of sodium methoxide is added dropwise at 40-45 °C. The

temperature is then raised to 60 °C and held for 2-3 hours.[4]

The crude OB-1 precipitates upon cooling and is collected by filtration.[4]

The product is purified by recrystallization.[4]

Biological Activity and Toxicological Profile
Involvement in Signaling Pathways
There is currently no scientific evidence to suggest that Optical Brightener OB-1 is directly

involved in any biological signaling pathways. Its primary application is in the field of material

science as a fluorescent whitening agent.

It is important to note that the core structure of OB-1 contains a stilbene moiety. Other stilbene

derivatives, such as resveratrol, are known to possess a wide range of biological activities and

can modulate various signaling pathways.[5][6] However, the extensive modifications to the

stilbene core in OB-1 result in a molecule with very different physicochemical and biological

properties. Therefore, the known biological effects of other stilbenoids cannot be extrapolated

to Optical Brightener OB-1.

Toxicological Data
The toxicological profile of Optical Brightener OB-1 has not been exhaustively investigated.[1]

Available data from Material Safety Data Sheets (MSDS) indicate the following:
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Toxicological Endpoint Observation References

Acute Toxicity No known acute effects. [7]

Skin Irritation May be mildly irritating. [8]

Eye Irritation Irritating to eyes. [1]

Skin Sensitization
Not considered a skin

sensitizer.
[8]

Carcinogenicity Not classified as a carcinogen. [1]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory irritation

upon inhalation.
[9]

It is recommended to handle Optical Brightener OB-1 with appropriate personal protective

equipment, including gloves, safety glasses, and respiratory protection, in a well-ventilated

area.[9]

Applications
The primary application of Optical Brightener OB-1 is as a whitening agent in a variety of

polymers and synthetic fibers, particularly those processed at high temperatures due to its

excellent thermal stability.[2][3]

Common Applications:

Plastics: Polyvinyl chloride (PVC), Polypropylene (PP), Acrylonitrile butadiene styrene (ABS),

Polystyrene (PS), Polycarbonate (PC), and others.[3]

Synthetic Fibers: Polyester and nylon fibers.[10]

Coatings and Inks: To enhance brightness and whiteness.[11]

The mechanism of action involves the absorption of ultraviolet (UV) light and re-emission of

visible blue light, which counteracts the inherent yellow cast of the material, resulting in a whiter

and brighter appearance.[11]
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Mechanism of Action

Effect on Material

UV Light Absorption
(Invisible)

Excited Electronic State
of OB-1 Molecule

Fluorescence Emission
(Visible Blue Light)

Neutralization of
Yellow Color

Inherent Yellowish Cast
of Polymer/Fiber

Enhanced Whiteness
and Brightness

Click to download full resolution via product page

Caption: Mechanism of action of Optical Brightener OB-1.

Conclusion
Optical Brightener OB-1 is a chemically stable and highly effective fluorescent whitening agent

with significant applications in the polymer and textile industries. Its synthesis is well-

established, with several industrial-scale methods available. While it shares a structural motif

with biologically active stilbenes, there is no evidence to suggest its involvement in biological

signaling pathways. Its toxicological profile indicates a low level of hazard, although appropriate

handling precautions should be observed. For researchers and scientists, OB-1 serves as a

key example of a functional organic molecule with widespread industrial utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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